Cas no 626210-34-2 (N-[(pyridin-2-yl)methyl]cyclopentanamine)

• Product Name: N-[(pyridin-2-yl)methyl]cyclopentanamine
• CAS No: 626210-34-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD03821867
• CID: 1070635
• PubChem ID: 1080488
• Update Time: 2025-05-22

N-[(pyridin-2-yl)methyl]cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentyl-pyridin-2-ylmethyl-amine
• N-[(pyridin-2-yl)methyl]cyclopentanamine
• N-Cyclopentyl-2-pyridinemethanamine
• EN300-113272
• cyclopentylpyridin-2-ylmethylamine
• SCHEMBL14862724
• DB-418555
• 626210-34-2
• N-(pyridin-2-ylmethyl)cyclopentanamine
• HMS1704N05
• CS-0454317
• CHEMBL381799
• AKOS000243729
• BAB21034
• N-(2-PYRIDINYLMETHYL)CYCLOPENTANAMINE

• MDL： MFCD03821867
• Inchi： 1S/C11H16N2/c1-2-6-10(5-1)13-9-11-7-3-4-8-12-11/h3-4,7-8,10,13H,1-2,5-6,9H2
• InChI Key： KVRUQMQYGGCZBR-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C1CCCC1

Computed Properties

• Exact Mass: 176.13148
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

N-[(pyridin-2-yl)methyl]cyclopentanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on N-[(pyridin-2-yl)methyl]cyclopentanamine

Comprehensive Guide to N-[(pyridin-2-yl)methyl]cyclopentanamine (CAS No. 626210-34-2): Properties, Applications, and Market Insights

N-[(pyridin-2-yl)methyl]cyclopentanamine (CAS No. 626210-34-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a pyridine ring linked to a cyclopentylamine moiety via a methylene bridge, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for "N-[(pyridin-2-yl)methyl]cyclopentanamine synthesis" or "CAS 626210-34-2 applications," reflecting its growing relevance in modern chemistry.

The compound's unique structure contributes to its physicochemical properties. With a molecular formula of C₁₁H₁₆N₂, N-[(pyridin-2-yl)methyl]cyclopentanamine exhibits moderate polarity due to the nitrogen atoms in both the pyridine and amine groups. This characteristic enhances its solubility in polar organic solvents, a feature often explored in queries like "solubility of CAS 626210-34-2." The compound's stability under ambient conditions makes it suitable for various experimental protocols, though proper storage away from moisture is recommended.

In pharmaceutical research, N-[(pyridin-2-yl)methyl]cyclopentanamine serves as a key building block for bioactive molecules. Recent studies highlight its potential in developing central nervous system (CNS) targeting agents, aligning with trending searches such as "pyridine derivatives in drug design." The cyclopentylamine component often contributes to improved blood-brain barrier penetration, while the pyridinyl group facilitates interactions with biological targets. These attributes make it valuable for designing novel therapeutic candidates, particularly in neurology and oncology.

The compound's applications extend to material science, where its molecular architecture supports the development of coordination complexes and ligand systems. Researchers investigating "N-[(pyridin-2-yl)methyl]cyclopentanamine as a ligand" appreciate its ability to form stable complexes with transition metals. These complexes find use in catalysis and sensor technologies, addressing current industry demands for efficient and selective chemical processes.

Market trends indicate rising interest in N-[(pyridin-2-yl)methyl]cyclopentanamine, particularly from pharmaceutical and specialty chemical manufacturers. Analysis of search patterns reveals growing queries about "suppliers of CAS 626210-34-2" and "custom synthesis of pyridine-cyclopentylamine derivatives." The compound's commercial availability remains limited to specialized chemical providers, reflecting its niche but expanding application spectrum. Pricing intelligence suggests moderate cost positioning compared to similar research chemicals.

Quality control for N-[(pyridin-2-yl)methyl]cyclopentanamine typically involves HPLC analysis and spectroscopic verification (NMR, MS). Purity standards often exceed 95% for research applications, with higher grades available for demanding pharmaceutical uses. These specifications respond to frequent search terms like "analytical methods for CAS 626210-34-2" and "purity requirements for pyridine-amine compounds." Proper characterization ensures reproducibility in downstream applications.

Environmental and safety considerations for N-[(pyridin-2-yl)methyl]cyclopentanamine follow standard laboratory chemical protocols. While not classified as hazardous under major regulatory frameworks, prudent handling with personal protective equipment is advised. This aligns with increasing searches for "safety data of pyridine-containing compounds" and "handling guidelines for CAS 626210-34-2," reflecting the research community's emphasis on responsible chemical management.

Future research directions for N-[(pyridin-2-yl)methyl]cyclopentanamine may explore its potential in bioconjugation chemistry and small molecule probe development. Emerging search trends like "pyridinylmethylamines in click chemistry" suggest expanding applications in chemical biology. The compound's structural modularity allows for diverse derivatization, positioning it as a valuable scaffold for innovation across multiple scientific disciplines.

For researchers sourcing N-[(pyridin-2-yl)methyl]cyclopentanamine, verification of supplier credentials and batch-specific analytical data is crucial. The compound's specialized nature makes technical support an important consideration, addressing common queries about "technical specifications for CAS 626210-34-2." As interest in this chemical entity grows, its role in advancing both fundamental research and applied sciences continues to evolve.